Cas no 21345-01-7 (5-phenoxy-1,3-dihydro-2-benzofuran-1,3-dione)

• Product name: 5-phenoxy-1,3-dihydro-2-benzofuran-1,3-dione
• CAS No: 21345-01-7
• MF: C₁₄H₈O₄
• MW: 240.21092
• MDL: MFCD00127685
• CID: 1032125
• PubChem ID: 12380384

5-phenoxy-1,3-dihydro-2-benzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-Phenoxyisobenzofuran-1,3-dione
• 5-Phenoxy-1,3-isobenzofurandione
• 5-phenoxy-2-benzofuran-1,3-dione
• 4-Phenoxy-phthalic acid anhydride
• 5-phenoxy-1,3-dihydro-2-benzofuran-1,3-dione
• 4-Phenoxyphthalic anhydride;5-Phenoxyisobenzofuran-1,3-dione
• AMY23553
• 21345-01-7
• AKOS016011724
• 4-Phenoxyphthalic anhydride
• BS-49771
• SCHEMBL2828515
• DTXSID30495420
• MFCD00127685
• CS-0197007
• BCP17249
• 1,3-Isobenzofurandione, 5-phenoxy-

• MDL： MFCD00127685
• Inchi： InChI=1S/C14H8O4/c15-13-11-7-6-10(8-12(11)14(16)18-13)17-9-4-2-1-3-5-9/h1-8H
• InChI Key： HDQBHDKNRKRCNH-UHFFFAOYSA-N
• SMILES： O=C1OC(C2=C1C=CC(OC3=CC=CC=C3)=C2)=O

Computed Properties

• Exact Mass: 240.04225873g/mol
• Monoisotopic Mass: 240.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 2.8

Experimental Properties

• Density: 1.387
• Melting Point: 112-113 ºC
• Boiling Point: 414.9°C at 760 mmHg

5-phenoxy-1,3-dihydro-2-benzofuran-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C